Cas no 933585-14-9 (2-Bromo-3,5-difluoroiodobenzene)

• Product Name: 2-Bromo-3,5-difluoroiodobenzene
• CAS No: 933585-14-9
• MF: C₆H₂BrF₂I
• MW: 318.885360240936
• CID: 4665977
• PubChem ID: 53441702
• Update Time: 2025-11-01

2-Bromo-3,5-difluoroiodobenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1,5-difluoro-3-iodobenzene
• 1-Bromo-2,4-difluoro-6-iodobenzene
• 933585-14-9
• 2-Bromo-3,5-difluoroiodobenzene
• G75091

• MDL： MFCD09753712
• Inchi： 1S/C6H2BrF2I/c7-6-4(9)1-3(8)2-5(6)10/h1-2H
• InChI Key： VEVFVTZDCHJPJS-UHFFFAOYSA-N
• SMILES： C1(F)=CC(F)=CC(I)=C1Br

Computed Properties

• Exact Mass: 317.83527g/mol
• Monoisotopic Mass: 317.83527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on 2-Bromo-3,5-difluoroiodobenzene

Introduction to 2-Bromo-3,5-difluoroiodobenzene (CAS No. 933585-14-9)

2-Bromo-3,5-difluoroiodobenzene, identified by its Chemical Abstracts Service (CAS) number 933585-14-9, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the class of halogenated aromatic compounds, characterized by the presence of bromine and fluorine substituents on a benzene ring, with an iodine atom at the 2-position. The unique structural features of 2-bromo-3,5-difluoroiodobenzene make it a valuable intermediate in the synthesis of various pharmacologically active molecules and advanced materials.

The significance of this compound lies in its versatility as a building block for more complex structures. The halogen atoms, particularly the bromine and fluorine, introduce electronic and steric effects that can be exploited to modulate the reactivity and properties of the final products. For instance, the electron-withdrawing nature of fluorine atoms can enhance the electrophilicity of the aromatic ring, facilitating nucleophilic substitution reactions. Meanwhile, the presence of a bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

In recent years, 2-bromo-3,5-difluoroiodobenzene has been extensively studied for its applications in drug discovery. Its structural motif is reminiscent of several bioactive molecules, including antiviral and anticancer agents. The iodine atom at the 2-position serves as an excellent leaving group in metal-catalyzed reactions, allowing for the construction of diverse heterocyclic frameworks. This has made it a popular choice for medicinal chemists seeking to develop novel therapeutic entities.

One notable area where 2-bromo-3,5-difluoroiodobenzene has found utility is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted by small-molecule drugs to treat diseases such as cancer and inflammatory disorders. The halogenated aromatic core of 2-bromo-3,5-difluoroiodobenzene can be incorporated into kinase inhibitors to improve binding affinity and selectivity. For example, recent studies have demonstrated its use in generating inhibitors targeting tyrosine kinases, where the bromine and fluorine substituents help optimize interactions with the enzyme's active site.

Another emerging application of 2-bromo-3,5-difluoroiodobenzene is in materials science, particularly in the development of organic electronic materials. The presence of multiple halogen atoms enhances the electron affinity and charge transport properties of aromatic compounds, making them suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic cells. Researchers have leveraged the reactivity of 2-bromo-3,5-difluoroiodobenzene to synthesize novel conjugated polymers and small-molecule emitters with improved performance characteristics.

The synthesis of 2-bromo-3,5-difluoroiodobenzene typically involves multi-step organic transformations starting from commercially available precursors such as iodobenzene derivatives. The introduction of fluorine atoms often requires specialized synthetic strategies due to their high reactivity and sensitivity to hydrolysis. Advanced techniques such as palladium-catalyzed cross-coupling reactions and electrochemical fluorination have been employed to achieve high yields and purity levels.

In conclusion, 2-bromo-3,5-difluoroiodobenzene (CAS No. 933585-14-9) is a versatile compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable it to serve as a key intermediate in synthesizing bioactive molecules and advanced functional materials. As research continues to uncover new methodologies for its utilization, 2-bromo-3,5-difluoroiodobenzene is expected to remain a cornerstone in synthetic chemistry.